Cas no 104145-71-3 (2-hydroxy-3-(2-nitrophenyl)propanoic acid)

• Product Name: 2-hydroxy-3-(2-nitrophenyl)propanoic acid
• CAS No: 104145-71-3
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 1140825
• PubChem ID: 13651758
• Update Time: 2025-09-27

2-hydroxy-3-(2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-hydroxy-2-nitro-
• 2-hydroxy-3-(2-nitro-phenyl)-propionic acid
• 2-hydroxy-3-(2-nitrophenyl)propanoic acid
• 106025-44-9
• 104145-71-3
• EN300-1451917
• SY338807
• (-)-alpha-Hydroxy-2-nitrobenzenepropanoic acid
• alpha-Hydroxy-2-Nitrobenzenepropanoic Acid
• SCHEMBL10668707
• racemic alpha-hydroxy-2-nitrobenzenepropanoic acid
• IEHZEDWCLJYWMU-UHFFFAOYSA-N
• (+)-alpha-hydroxy-2-nitrobenzenepropanoic acid

• Inchi： 1S/C9H9NO5/c11-8(9(12)13)5-6-3-1-2-4-7(6)10(14)15/h1-4,8,11H,5H2,(H,12,13)
• InChI Key： IEHZEDWCLJYWMU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04807
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.67
• LogP: 1.10600